Cas no 1172528-99-2 (N-Cyclopropyl-4-{(furan-2-ylmethyl)aminomethyl}benzamide Hydrochloride)

• Product Name: N-Cyclopropyl-4-{(furan-2-ylmethyl)aminomethyl}benzamide Hydrochloride
• CAS No: 1172528-99-2
• MF: C₁₆H₁₉ClN₂O₂
• MW: 306.787263154984
• MDL: MFCD09863340
• CID: 4574962
• PubChem ID: 42945379
• Update Time: 2025-05-27

N-Cyclopropyl-4-{(furan-2-ylmethyl)aminomethyl}benzamide Hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-4-{[(furan-2-ylmethyl)amino]methyl}benzamide hydrochloride
• N-cyclopropyl-4-{[(2-furylmethyl)amino]methyl}benzamide hydrochloride
• G33384
• EN300-30438
• N-cyclopropyl-4-[(furan-2-ylmethylamino)methyl]benzamide;hydrochloride
• N-CYCLOPROPYL-4-(((FURAN-2-YLMETHYL)AMINO)METHYL)BENZAMIDE HYDROCHLORIDE
• Z295878852
• CS-0245398
• N-cyclopropyl-4-({[(furan-2-yl)methyl]amino}methyl)benzamide hydrochloride
• N-cyclopropyl-4-{[(furan-2-ylmethyl)amino]methyl}benzamidehydrochloride
• 1172528-99-2
• AKOS034162654
• N-Cyclopropyl-4-([(2-furylmethyl)amino]methyl)benzamide hydrochloride
• N-Cyclopropyl-4-{(furan-2-ylmethyl)aminomethyl}benzamide Hydrochloride

• MDL： MFCD09863340
• Inchi： 1S/C16H18N2O2.ClH/c19-16(18-14-7-8-14)13-5-3-12(4-6-13)10-17-11-15-2-1-9-20-15;/h1-6,9,14,17H,7-8,10-11H2,(H,18,19);1H
• InChI Key： VDBSAEGGTCNXDY-UHFFFAOYSA-N
• SMILES： C(C1C=CC(CNCC2OC=CC=2)=CC=1)(=O)NC1CC1.Cl

Computed Properties

• Exact Mass: 306.1135055g/mol
• Monoisotopic Mass: 306.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 322
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-Cyclopropyl-4-{(furan-2-ylmethyl)aminomethyl}benzamide Hydrochloride

Comprehensive Overview of N-Cyclopropyl-4-{(furan-2-ylmethyl)aminomethyl}benzamide Hydrochloride (CAS 1172528-99-2)

N-Cyclopropyl-4-{(furan-2-ylmethyl)aminomethyl}benzamide Hydrochloride (CAS 1172528-99-2) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of benzamide derivatives, which are known for their diverse biological activities. The presence of a cyclopropyl group and a furan-2-ylmethyl moiety in its structure makes it a subject of interest for researchers exploring novel drug candidates.

The compound's molecular formula and structural features have been extensively studied to understand its pharmacokinetics and pharmacodynamics. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to the development of new treatments for various conditions. The hydrochloride salt form of this compound enhances its solubility, making it more suitable for formulation in drug delivery systems.

In recent years, the demand for small-molecule therapeutics has surged, driven by the need for targeted and personalized medicine. N-Cyclopropyl-4-{(furan-2-ylmethyl)aminomethyl}benzamide Hydrochloride aligns with this trend, as its structure allows for precise interactions with biological targets. This has led to its inclusion in high-throughput screening programs aimed at identifying new drug leads.

One of the key areas of research for this compound is its potential role in central nervous system (CNS) disorders. The furan ring in its structure is known to contribute to blood-brain barrier permeability, a critical factor for CNS-active drugs. Preliminary studies suggest that it may interact with neurotransmitter systems, although further validation is required to confirm these findings.

The synthesis of N-Cyclopropyl-4-{(furan-2-ylmethyl)aminomethyl}benzamide Hydrochloride involves multi-step organic reactions, including amide coupling and reductive amination. These processes are optimized to ensure high yield and purity, which are essential for its use in preclinical studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound and verify its identity.

From a commercial perspective, CAS 1172528-99-2 is available through specialized chemical suppliers catering to the pharmaceutical and biotechnology industries. Its applications extend beyond drug development, as it is also used as a reference standard in analytical chemistry and as a building block in medicinal chemistry projects. The compound's stability under standard storage conditions makes it a reliable choice for long-term research.

As the scientific community continues to explore the potential of N-Cyclopropyl-4-{(furan-2-ylmethyl)aminomethyl}benzamide Hydrochloride, its relevance in drug discovery pipelines is expected to grow. Researchers are particularly keen on understanding its mechanism of action and optimizing its structure to enhance efficacy and reduce potential side effects. This compound exemplifies the intersection of chemistry and biology, offering promising avenues for future therapeutic breakthroughs.

In conclusion, N-Cyclopropyl-4-{(furan-2-ylmethyl)aminomethyl}benzamide Hydrochloride (CAS 1172528-99-2) represents a fascinating area of study in modern pharmaceutical research. Its unique chemical profile and potential applications make it a valuable asset for scientists aiming to address unmet medical needs. As advancements in synthetic chemistry and molecular biology continue, this compound is poised to play a pivotal role in the development of next-generation therapeutics.